Cas no 1806068-83-6 (3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806068-83-6
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4812654
• Update Time: 2025-06-08

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C10H9F5N2O3/c11-9(12)8-4(3-16)1-6(20-10(13,14)15)5(17-8)2-7(18)19/h1,9H,2-3,16H2,(H,18,19)
• InChI Key： ORJWCQILHFCSSI-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(CC(=O)O)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1806068-83-6)

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806068-83-6, represents a convergence of advanced synthetic methodologies and potent biological activity. Its molecular structure, characterized by a pyridine core substituted with an aminomethyl group, a difluoromethyl moiety, and a trifluoromethoxy group, as well as a terminal acetic acid moiety, endows it with distinctive chemical properties that make it a promising candidate for further exploration in drug discovery.

The significance of this compound lies in its potential applications across multiple therapeutic domains. The presence of fluorine atoms in its structure, particularly in the difluoromethyl and trifluoromethoxy groups, is strategically advantageous. Fluorinated aromatic compounds are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes are particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on developing novel pyridine-based scaffolds for therapeutic intervention. Pyridines are ubiquitous motifs in bioactive molecules, often serving as key pharmacophores due to their ability to interact with biological systems through hydrogen bonding and hydrophobic interactions. The specific substitution pattern of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid positions it as a versatile building block for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The aminomethyl group provides a handle for further functionalization via amide bond formation or other coupling reactions, allowing chemists to explore diverse chemical space. This flexibility is crucial in medicinal chemistry, where iterative design and optimization are often required to achieve desired pharmacological outcomes.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Molecular modeling studies suggest that the structural features of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid may confer interactions with proteins involved in inflammatory pathways, making it a candidate for investigating novel anti-inflammatory agents. Additionally, its fluorinated nature hints at possible applications in antiviral or anticancer therapies, where fluorinated analogs have demonstrated improved efficacy.

The synthesis of this compound exemplifies the growing sophistication of organic synthesis techniques. Modern methodologies allow for the precise introduction of fluorinated groups at specific positions on the pyridine ring, which is essential for achieving the desired biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework of this molecule efficiently and with high yield.

In academic research circles, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid has been utilized as a key intermediate in several innovative studies aimed at developing new therapeutic agents. For instance, researchers have explored its derivatives as potential kinase inhibitors by leveraging the pyridine scaffold’s ability to mimic ATP binding pockets. The introduction of fluorine atoms has been shown to fine-tune electronic properties, thereby modulating enzyme inhibition kinetics.

The acetic acid moiety at the 6-position adds another layer of functional diversity, enabling further derivatization into esters or amides that could enhance solubility or bioavailability. This feature is particularly valuable when designing drug candidates intended for oral administration or when exploring prodrug strategies.

The growing interest in fluorinated compounds stems from their well-documented advantages over non-fluorinated analogs. Fluoro-substituted molecules often exhibit increased lipophilicity, reduced metabolic clearance, and improved binding selectivity. These properties are critical factors that pharmaceutical companies consider when evaluating new drug candidates during preclinical development.

As computational biology continues to evolve, machine learning algorithms are being employed to predict the biological activity of novel compounds with unprecedented accuracy. The structural features of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid, including its fluorinated substituents and heterocyclic core, make it an ideal candidate for such predictive models. These models can help researchers prioritize which derivatives warrant further experimental investigation.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Pyridine derivatives are widely used as intermediates in crop protection agents due to their ability to interfere with enzymatic pathways in pests while maintaining low toxicity to non-target organisms. The unique substitution pattern of this compound could lead to novel agrochemicals with enhanced efficacy and environmental safety profiles.

Future research directions may focus on exploring enantioselective synthesis methods to isolate stereoisomers with optimized biological activity. Chiral fluorinated compounds have shown remarkable promise in certain therapeutic areas, particularly where enantiomer-specific effects are observed. Advances in asymmetric catalysis could open new avenues for developing enantiomerically pure forms of this compound and its derivatives.

In conclusion,3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806068-83-6) stands out as a structurally intriguing and biologically relevant molecule with broad applications across pharmaceuticals and agrochemicals. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs through innovative synthetic chemistry and computational biology approaches.